Cas no 1361658-83-4 (2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol)

• Product Name: 2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol
• CAS No: 1361658-83-4
• MF: C₁₃H₁₀Cl₃NO₂
• MW: 318.583000659943
• CID: 4967523
• Update Time: 2025-05-27

2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C13H10Cl3NO2/c1-19-13-9(6-18)2-8(5-17-13)7-3-10(14)12(16)11(15)4-7/h2-5,18H,6H2,1H3
• InChI Key： QIBQVTKHYSPTRP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CN=C(C(CO)=C1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol

Introduction to 2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol (CAS No. 1361658-83-4)

2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol, also known by its CAS number 1361658-83-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a methoxy group, and a trichlorophenyl substituent. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications in drug discovery and development.

The chemical structure of 2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol is composed of a pyridine ring with a methoxy group at the 2-position and a trichlorophenyl group at the 5-position. The presence of these functional groups imparts specific chemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have explored the biological activities of 2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been investigated for its ability to inhibit enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are implicated in neurodegenerative diseases like Alzheimer's disease. The compound's inhibitory activity against these enzymes suggests its potential as a therapeutic agent for managing cognitive decline and other neurological conditions.

In addition to its enzyme inhibitory properties, 2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol has also shown promise in anti-inflammatory and anti-cancer research. Studies have demonstrated that it can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, preliminary investigations have indicated that it may possess cytotoxic effects against certain cancer cell lines, making it a candidate for further exploration in oncology.

The synthesis of 2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of 2-methoxypyridine with trichlorophenyl derivatives followed by methylation at the 3-position. These synthetic methods are well-documented in the literature and have been optimized to improve efficiency and scalability for potential industrial applications.

The physicochemical properties of 2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol, such as its solubility, melting point, and stability under various conditions, are critical for its formulation into drug products. Researchers have conducted extensive studies to characterize these properties and optimize formulation strategies to enhance bioavailability and therapeutic efficacy. For example, solid-state forms such as polymorphs or solvates have been explored to improve solubility and dissolution rates.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like 2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol. While preclinical studies have shown promising results, further clinical investigations are necessary to validate these findings in human subjects. Ongoing Phase I trials are currently assessing the safety profile and pharmacokinetics of the compound in healthy volunteers. If these trials yield positive outcomes, subsequent Phase II and III trials will be conducted to evaluate its therapeutic potential in target patient populations.

In conclusion, 2-Methoxy-5-(3,4,5-trichlorophenyl)pyridine-3-methanol (CAS No. 1361658-83-4) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical science. As research progresses, it is anticipated that this compound will contribute significantly to the development of new treatments for various diseases.